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Compound of Interest

Compound Name:
3-Oxo-1,3-dihydroisobenzofuran-

5-carbonitrile

Cat. No.: B018389 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 3-
Oxo-1,3-dihydroisobenzofuran-5-carbonitrile (CAS No. 89877-62-3), also known as 5-

cyanophthalide. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure safe handling and environmental protection.

Immediate Safety and Handling Precautions
Prior to handling, it is crucial to be aware of the hazards associated with 3-Oxo-1,3-
dihydroisobenzofuran-5-carbonitrile. This compound is classified as harmful and an irritant.

Key Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2]

Environmental Hazards: Harmful to aquatic life.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
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Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear a lab coat or

other protective clothing to prevent skin contact.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If

dust is generated, a NIOSH-approved respirator for dusts is recommended.

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air and keep them comfortable for breathing.

Call a poison center or doctor if you feel unwell.[2][3]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water.[2][3] If skin irritation occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical attention.[2]

Ingestion: If swallowed, call a poison center or doctor immediately. Rinse mouth.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Oxo-1,3-dihydroisobenzofuran-5-
carbonitrile.

Property Value

Molecular Formula C₉H₅NO₂

Molecular Weight 159.14 g/mol

Melting Point 105.5 - 107 °C / 221.9 - 224.6 °F

Appearance Solid, Tan

Disposal Operational Plan
The primary and mandated method for the disposal of 3-Oxo-1,3-dihydroisobenzofuran-5-
carbonitrile is through a licensed and approved hazardous waste disposal company.[2][3] Do

not attempt to dispose of this chemical down the drain or in regular solid waste.
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Step-by-Step Disposal Protocol:

Segregation and Storage:

Store waste 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile in a designated, well-

ventilated, and secure area away from incompatible materials such as strong oxidizing

agents, strong acids, and strong reducing agents.[3]

Keep the waste in a tightly closed and properly labeled container. The label should clearly

state "Hazardous Waste" and "3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile".

Containerization:

Use a chemically compatible and non-reactive container for waste collection.

Ensure the container is in good condition and can be securely sealed to prevent leaks or

spills.

Documentation:

Maintain a hazardous waste log, recording the amount of 3-Oxo-1,3-
dihydroisobenzofuran-5-carbonitrile added to the waste container and the date.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup.

Provide the waste manifest with all necessary information about the chemical.

Handling During Transfer:

When transferring the waste container for pickup, ensure all required PPE is worn.

Handle the container carefully to avoid spills.

Spill Management
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In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure the

area is well-ventilated.

Control and Contain: Prevent the spill from spreading and from entering drains or waterways.

[2]

Cleanup:

For solid spills, carefully sweep or scoop up the material and place it into a suitable

container for disposal. Avoid generating dust.[2]

Clean the affected area thoroughly with an appropriate solvent or detergent and water.

Collect all cleanup materials and contaminated PPE for disposal as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-Oxo-
1,3-dihydroisobenzofuran-5-carbonitrile.
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Start: Have 3-Oxo-1,3-dihydroisobenzofuran-5-
carbonitrile for Disposal

Is it unused or contaminated product?

Is it a spill?

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Control & Contain
3. Clean up & Collect Waste

Yes

Contact Environmental Health & Safety (EHS)
 or a certified waste disposal company.

No, proceed with
 routine disposal

No

Collect all materials
 in a labeled, sealed

 hazardous waste container.

Yes

Store waste in a designated,
 secure, and ventilated area.

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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